(Z)-N-(3-isopropyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline

• IUPAC Name: 4-(4-methoxyphenyl)-N-phenyl-3-propan-2-yl-1,3-thiazol-2-imine
• InChI: InChI=1S/C19H20N2OS/c1-14(2)21-18(15-9-11-17(22-3)12-10-15)13-23-19(21)20-16-7-5-4-6-8-16/h4-14H,1-3H3
• InChI Key: HGFOTGGLUOIAAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CSC1=NC2=CC=CC=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol

Description

(Z)-N-(3-isopropyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline is a chemical compound that is commonly used in scientific research. This compound is known for its unique properties and has been used in various studies to understand its mechanism of action, biochemical and physiological effects, and potential applications in different fields.

Mechanism of Action

The mechanism of action of (Z)-N-(3-isopropyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline is not fully understood. However, studies have shown that this compound can interact with various targets in the body, including enzymes, receptors, and ion channels. This interaction can lead to different physiological and biochemical effects.
Biochemical and Physiological Effects:
The (Z)-N-(3-isopropyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline compound has been shown to have various biochemical and physiological effects. It can modulate the activity of enzymes, receptors, and ion channels, leading to changes in cellular signaling pathways. This compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The (Z)-N-(3-isopropyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline compound has several advantages and limitations for lab experiments. One of the advantages is its unique properties that make it suitable for various applications. However, its limited solubility in water can make it challenging to work with in certain experiments.

Future Directions

The (Z)-N-(3-isopropyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline compound has several potential future directions for research. Some of these include:
1. Further studies to understand the mechanism of action of this compound and its potential targets in the body.
2. Investigating the potential applications of this compound in medicinal chemistry, including drug discovery and development.
3. Exploring the use of this compound in material science and nanotechnology applications.
4. Investigating the potential use of this compound as an antioxidant and anti-inflammatory agent in various diseases.
In conclusion, (Z)-N-(3-isopropyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline is a unique chemical compound that has been extensively used in scientific research. Its mechanism of action, biochemical and physiological effects, and potential applications in different fields make it a promising compound for future research.

Synthesis Methods

The synthesis of (Z)-N-(3-isopropyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline involves the reaction of 3-isopropyl-4-(4-methoxyphenyl)thiazol-2(3H)-one with aniline in the presence of a base. The reaction is carried out under controlled conditions, and the resulting compound is purified to obtain the final product.

Scientific Research Applications

The (Z)-N-(3-isopropyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline compound has been extensively used in scientific research due to its unique properties. It has been used in various studies to understand its mechanism of action and potential applications in different fields, including medicinal chemistry, biochemistry, and material science.